N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
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Description
N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H16N4O2S2 and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Disposition
N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, as a chemical entity, may not have directly been the focus of extensive published research. However, understanding the metabolic pathways and disposition of structurally related compounds provides insights into the potential scientific research applications of such compounds. For instance, the study of the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, offers a glimpse into the metabolic fate of compounds with complex structures in humans. The study revealed the principal route of metabolism was via oxidation, with significant elimination via feces, suggesting that compounds with similar structures might undergo extensive metabolism and could be explored for their metabolic profiles in therapeutic applications (Renzulli et al., 2011).
Analytical Detection in Biological Samples
The analytical detection and quantification of related thiadiazole compounds in biological samples underscore the importance of analytical chemistry in the development and monitoring of new therapeutic agents. For example, the identification and quantitative determination of carboxylic and mercapturic acid metabolites of etridiazole, a thiadiazole derivative, in the urine of rats and humans highlight the capabilities and requirements for sensitive analytical techniques to monitor exposure and metabolite profiles of novel compounds. These methodologies can be adapted to study N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, aiding in the understanding of its pharmacokinetics and potential therapeutic applications (Welie et al., 2005).
Potential for Investigating Receptor Binding and Neurological Effects
The study of synthetic cannabimimetics, such as 3-(4-Methoxybenzoyl)-1-pentylindole (RCS-4), and their urinary metabolites, offers an example of how novel compounds can be investigated for their receptor binding profiles and potential neurological effects. Similar research could be envisioned for N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, particularly in exploring its interactions with specific receptors and the implications for treating neurological disorders (Kavanagh et al., 2012).
Exploration in Environmental and Biological Monitoring
Parabens and their esters serve as a reminder of the relevance of chemical compounds in environmental and biological monitoring. Studies measuring the concentrations of parabens in human tissues, such as breast tissue, highlight the broader applications of chemical compounds in assessing exposure and potential health risks associated with consumer products. Similar methodologies could be employed to assess the environmental and biological presence of N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, contributing to a better understanding of its safety profile and environmental impact (Barr et al., 2012).
Properties
IUPAC Name |
N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S2/c1-4-5-9-13(23-19-18-9)14(20)17-15-16-11-10(21-3)7-6-8(2)12(11)22-15/h6-7H,4-5H2,1-3H3,(H,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXPOCSNXMYNJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.